![molecular formula C10H11N3O2 B3169573 (3,5-dimethyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid CAS No. 937605-68-0](/img/structure/B3169573.png)
(3,5-dimethyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid
Overview
Description
“(3,5-Dimethyl-1H-pyrazol-1-yl)acetic acid” is a chemical compound with the empirical formula C7H10N2O2 . It belongs to the class of compounds known as pyrazolopyridines, which are nitrogen-containing heterocycles .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, such as “(3,5-dimethyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid”, has been reported in various studies . One method involves the cyclocondensation of 5-amino-1,3-dimethylpyrazole with ethyl acetoacetate to form the corresponding tetrahydropyrazolopyridine derivatives . Another approach involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst to synthesize pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline .Molecular Structure Analysis
The molecular structure of “(3,5-dimethyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid” is characterized by a pyrazole and a pyridine ring fused together . The structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties .Chemical Reactions Analysis
The chemical reactions involving “(3,5-dimethyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid” and its derivatives are diverse. For instance, the compound can undergo a sequential opening/closing cascade reaction . The use of a, -unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst has been highlighted in research .Scientific Research Applications
- Researchers have explored the antitumor potential of this compound. In vitro studies demonstrated marked antitumor activity against various cell lines, with IC50 values ranging from 5.00 to 32.52 μM .
- Pyrazolo[3,4-b]pyridines exhibit intriguing biological properties due to their structural resemblance to purine bases (adenine and guanine). Medicinal chemists have investigated these compounds for their potential as kinase inhibitors, anti-inflammatory agents, and more .
- The synthetic methods used to prepare pyrazolo[3,4-b]pyridines are crucial. Researchers have employed strategies starting from preformed pyrazoles or pyridines. These methods allow for the introduction of diverse substituents at positions N1, C3, C4, C5, and C6 .
- A Pfizer patent detailed the synthesis of 3,5-disubstituted 1H-1,2,3-triazolo[4,5-b]pyrazine derivatives. These compounds have potential applications in drug discovery and medicinal chemistry .
- Computational approaches, such as molecular docking, have been employed to evaluate the binding mode between specific pyrazolo[3,4-b]pyridine derivatives and target proteins. For instance, assessing the interaction with TRKA (a receptor tyrosine kinase) can provide insights into their pharmacological effects .
- A review spanning from 2017 to 2021 summarized comprehensive data on synthetic strategies for 1H-pyrazolo[3,4-b]pyridine derivatives. Researchers have systematized methods based on assembling the pyrazolopyridine system, considering their advantages and drawbacks .
Antitumor Activity
Biological Activity
Synthetic Methods
Triazolo[4,5-b]pyrazine Derivatives
Molecular Docking Studies
Recent Advances
Mechanism of Action
Target of Action
The compound “(3,5-dimethyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid” is a derivative of pyrazolo[3,4-b]pyridine . Pyrazolo[3,4-b]pyridine derivatives have been found to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
Pyrazolo[3,4-b]pyridine derivatives have been found to interact with various targets, leading to a wide range of biological activities . For instance, some pyrazolo[3,4-b]pyridine derivatives have been found to inhibit CDK2, a protein kinase involved in cell cycle regulation .
Biochemical Pathways
Given the wide range of biological activities exhibited by pyrazolo[3,4-b]pyridine derivatives, it can be inferred that multiple biochemical pathways could be affected .
Result of Action
Some pyrazolo[3,4-b]pyridine derivatives have been found to exhibit cytotoxic activities against various cell lines .
properties
IUPAC Name |
2-(3,5-dimethylpyrazolo[3,4-b]pyridin-1-yl)acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2/c1-6-3-8-7(2)12-13(5-9(14)15)10(8)11-4-6/h3-4H,5H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDXWAQTUZANGII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=C1)N(N=C2C)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-dimethyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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